Cas no 2229642-00-4 (4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229642-00-4
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6259575
• PubChem ID: 165641459
• Update Time: 2025-05-20

4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine
• EN300-1942830
• 4-[2-fluoro-4-(trifluoromethyl)phenyl]but-3-en-2-amine
• 2229642-00-4

• Inchi： 1S/C11H11F4N/c1-7(16)2-3-8-4-5-9(6-10(8)12)11(13,14)15/h2-7H,16H2,1H3/b3-2+
• InChI Key： PDGCTIRTIVCPHY-NSCUHMNNSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1/C=C/C(C)N

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine

Exploring the Chemistry and Applications of 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229642-00-4)

The compound 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229642-00-4) is a fluorinated organic amine with a unique structural framework. Its molecular structure features a fluoro and trifluoromethyl substitution on the phenyl ring, coupled with a butenylamine side chain. This combination of functional groups imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, fluorinated compounds like 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine have gained attention due to their potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its role as a building block for small-molecule inhibitors and bioactive intermediates. The compound's ability to modulate biological targets has spurred investigations into its use for neurological disorders and inflammatory diseases, aligning with the growing demand for novel therapeutics.

The synthesis of 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine typically involves multi-step organic reactions, including cross-coupling and amination processes. Advanced techniques such as palladium-catalyzed reactions and microwave-assisted synthesis have been employed to improve yield and purity. These methods are often discussed in organic chemistry forums and research publications, reflecting the compound's relevance in modern synthetic chemistry.

From an industrial perspective, CAS No. 2229642-00-4 is valued for its versatility. It serves as a precursor for high-performance polymers and specialty coatings, where its fluorinated backbone contributes to enhanced durability and chemical resistance. Additionally, its potential in electronic materials has been explored, particularly in the development of organic semiconductors and OLED components. These applications resonate with the current focus on sustainable technologies and green chemistry.

Safety and handling of 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine are governed by standard laboratory protocols. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. Environmental considerations, such as biodegradability and ecotoxicology, are also areas of ongoing research, addressing the broader societal emphasis on environmental sustainability.

In summary, 4-2-fluoro-4-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229642-00-4) represents a compelling example of how fluorinated compounds can bridge the gap between academic research and industrial innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight its significance in contemporary science. As interest in fluorine chemistry continues to grow, this compound is poised to remain a key player in the development of next-generation technologies.